Cas no 143886-50-4 ((1-propyl-1H-imidazol-2-yl)methanol)

• Product Name: (1-propyl-1H-imidazol-2-yl)methanol
• CAS No: 143886-50-4
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 1313919
• PubChem ID: 557333
• Update Time: 2025-06-11

(1-propyl-1H-imidazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanol, 1-propyl-
• (1-propylimidazol-2-yl)methanol
• (1-propyl-1H-imidazol-2-yl)methanol
• 1-Propyl-1H-imidazole-2-methanol
• SCHEMBL5656069
• HS-3280
• 1-Propyl-2-hydroxymethylimidazole
• 2-hydroxymethyl-1-propylimidazole
• DTXSID80339623
• 143886-50-4
• DS-021995
• F2101-0174
• AKOS000275593
• (1-Propyl-1H-imidazol-2-yl)methanol #

• Inchi： 1S/C7H12N2O/c1-2-4-9-5-3-8-7(9)6-10/h3,5,10H,2,4,6H2,1H3
• InChI Key： GMYMEKBDZLQAAN-UHFFFAOYSA-N
• SMILES： OCC1=NC=CN1CCC

Computed Properties

• Exact Mass: 140.09506
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (1-propyl-1H-imidazol-2-yl)methanol

Comprehensive Overview of (1-propyl-1H-imidazol-2-yl)methanol (CAS No. 143886-50-4): Properties, Applications, and Industry Insights

(1-propyl-1H-imidazol-2-yl)methanol (CAS No. 143886-50-4) is a specialized organic compound belonging to the imidazole derivatives family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, which include a propyl-substituted imidazole ring and a hydroxymethyl functional group. Its molecular formula, C₇H₁₂N₂O, and molecular weight of 140.18 g/mol make it a versatile intermediate in synthetic chemistry.

Recent trends in drug discovery and green chemistry have highlighted the importance of imidazole-based compounds like (1-propyl-1H-imidazol-2-yl)methanol. Researchers are increasingly exploring its potential as a building block for biologically active molecules, particularly in the development of antimicrobial agents and enzyme inhibitors. The compound's hydrogen-bonding capacity, attributed to its hydroxyl group, enhances its applicability in molecular recognition systems.

From a synthetic chemistry perspective, 143886-50-4 offers advantages in heterocyclic compound synthesis. Its imidazole core is structurally similar to histidine, making it relevant for peptide mimetics design. Industry reports indicate growing demand for such intermediates in high-value fine chemicals production, with applications ranging from electronic materials to catalysis.

Environmental considerations are shaping modern chemical research, and (1-propyl-1H-imidazol-2-yl)methanol aligns with sustainable chemistry principles. Its potential for biodegradable derivatives makes it attractive compared to traditional aromatic compounds. Analytical studies using HPLC and NMR spectroscopy confirm its stability under various conditions, addressing common queries about compound purity and storage requirements.

The pharmaceutical industry particularly values this compound for structure-activity relationship studies. Computational chemistry models suggest its electron-rich imidazole ring could interact with biological targets, sparking interest in medicinal chemistry optimization. Recent patent analyses reveal innovative applications in drug delivery systems, where its hydrophilic-lipophilic balance proves advantageous.

Quality control protocols for CAS 143886-50-4 emphasize spectroscopic characterization and chromatographic analysis, addressing industry concerns about batch-to-batch consistency. The compound's melting point range (typically 90-94°C) and solubility profile (soluble in polar organic solvents) are frequently referenced in technical datasheets, making these parameters critical for process chemistry applications.

Emerging research explores the compound's role in material science, particularly for coordination polymers and metal-organic frameworks (MOFs). The imidazole nitrogen atoms can coordinate with metal ions, while the hydroxyl group offers additional binding sites. This dual functionality responds to growing interest in multifunctional materials for sensor technologies and catalytic systems.

From a commercial standpoint, (1-propyl-1H-imidazol-2-yl)methanol represents a high-purity specialty chemical with niche applications. Suppliers typically offer it in research quantities (100mg to 10g scales), with pricing reflecting its custom synthesis nature. The compound's shelf life and handling precautions (storage under inert atmosphere at 2-8°C) are common topics in technical inquiries from purchasing departments.

Future directions for 143886-50-4 research may focus on its derivatization potential, particularly for creating chiral auxiliaries or ligands for asymmetric catalysis. The compound's structural modularity allows for various side-chain modifications, making it valuable for combinatorial chemistry approaches. These developments align with current precision chemistry trends emphasizing tailor-made molecular architectures.

For researchers investigating nitrogen-containing heterocycles, (1-propyl-1H-imidazol-2-yl)methanol serves as an excellent case study in functional group compatibility. Its synthesis typically involves imidazole N-alkylation followed by hydroxymethylation, processes that demonstrate important protective group strategies in organic synthesis. These methodological aspects frequently appear in chemistry education resources discussing heterocyclic compound preparation.